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Abstract
Lactose octaacetate, the fully acetylated derivative of lactose, has been a compound of

interest in carbohydrate chemistry for over a century. This technical guide provides a

comprehensive overview of its discovery, historical development, synthesis, and physical

properties. It details both classical and modern experimental protocols for its preparation and

summarizes key quantitative data. Furthermore, this guide explores the applications of lactose
octaacetate, from its historical use as a bittering agent to its current role as a versatile

intermediate in the synthesis of complex carbohydrates and glycoconjugates relevant to drug

development.

Introduction
Lactose octaacetate is a disaccharide derivative in which all eight hydroxyl groups of lactose

are esterified with acetic acid. This per-O-acetylation significantly alters the physical and

chemical properties of the parent sugar, rendering it from a water-soluble, sweet-tasting
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compound to a bitter, water-insoluble solid that is soluble in many organic solvents.[1] This

transformation has made lactose octaacetate a valuable intermediate in synthetic

carbohydrate chemistry, providing a protected form of lactose that can undergo further

chemical modifications.[2] Its unique bitter taste has also led to its use in various industrial

applications.

Discovery and History
The acetylation of sugars, a foundational reaction in carbohydrate chemistry, has its roots in the

mid-19th century. The pioneering work on the reaction of acetic anhydride with carbohydrates

was conducted by French chemist Paul Schützenberger in the 1860s. In 1865, he reported the

synthesis of acetylated derivatives of various sugars, including lactose, marking the first likely

synthesis of lactose octaacetate.[3] His work laid the groundwork for the systematic study of

sugar esters.

Following Schützenberger, Antoine Franchimont further investigated the action of acetic

anhydride on carbohydrates in the late 19th century, contributing to the understanding of these

reactions. However, it was the work of C. S. Hudson and J. M. Johnson in 1915 that brought

significant clarity to the nature of lactose octaacetate.[4] Their research focused on the

isolation and characterization of the two anomeric forms of lactose octaacetate: the α- and β-

isomers. This was a critical step in understanding the stereochemistry of carbohydrates and

their derivatives.

The 20th century saw the refinement of acetylation methods and the exploration of lactose
octaacetate as a synthetic intermediate. More recently, the principles of "green chemistry"

have led to the development of more environmentally friendly synthesis methods, such as

microwave-assisted reactions.

Physicochemical Properties
The physical and chemical properties of lactose octaacetate are largely dictated by the

presence of the eight acetyl groups, which mask the hydrophilic hydroxyl groups of the parent

lactose molecule. This results in a compound that is soluble in many organic solvents such as

chloroform, acetone, and dichloromethane, but has low solubility in water.[1]

Anomers of Lactose Octaacetate
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Lactose octaacetate exists as two anomers, α-lactose octaacetate and β-lactose
octaacetate, which differ in the stereochemistry at the anomeric carbon of the glucose unit.

These anomers have distinct physical properties.

Table 1: Physical Properties of Lactose Octaacetate Anomers

Property α-Lactose Octaacetate β-Lactose Octaacetate

Molecular Formula C₂₈H₃₈O₁₉ C₂₈H₃₈O₁₉

Molecular Weight 678.59 g/mol 678.59 g/mol

Appearance White crystalline solid White crystalline solid[5]

Melting Point 150-152 °C 83-85 °C[2][6] or 139-141 °C[5]

Specific Optical Rotation ([α]D) +53.4° (c 1, CHCl₃) -4.4° (c 1, CHCl₃)

Solubility
Soluble in chloroform, acetone,

ethyl acetate

Soluble in chloroform, DCM,

DMF, DMSO, EtOAc, MeOH[1]

[5]

Note: The melting point of β-lactose octaacetate can vary depending on the purity and

crystalline form.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for characterizing the

anomers of lactose octaacetate. The chemical shifts of the anomeric protons are particularly

diagnostic.

Table 2: Selected ¹H and ¹³C NMR Data for Lactose Octaacetate Anomers in CDCl₃

Anomer
¹H NMR (δ, ppm) -
Anomeric Proton (H-1 of
Glucose)

¹³C NMR (δ, ppm) -
Anomeric Carbon (C-1 of
Glucose)

α-Lactose Octaacetate ~6.25 (d)[7] ~89.2[7]

β-Lactose Octaacetate ~5.66 (d)[7] ~91.5

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15565669/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lactose-octaacetate-from-discovery-to-modern-applications
https://www.benchchem.com/product/b15565669/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lactose-octaacetate-from-discovery-to-modern-applications
https://www.benchchem.com/product/b15565669/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lactose-octaacetate-from-discovery-to-modern-applications
https://www.benchchem.com/product/b15565669/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lactose-octaacetate-from-discovery-to-modern-applications
https://www.benchchem.com/product/b15565669/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lactose-octaacetate-from-discovery-to-modern-applications
https://synthose.com/products/LL809
https://www.usbio.net/molecular-biology/L1024-75/Lactose%20Octaacetate/data-sheet
https://www.usbio.net/molecular-biology/L1024-75/Lactose-Octaacetate-Octaacetyllactose
https://synthose.com/products/LL809
https://cymitquimica.com/cas/6291-42-5/?items=100
https://synthose.com/products/LL809
https://www.benchchem.com/product/b15565669/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lactose-octaacetate-from-discovery-to-modern-applications
https://www.benchchem.com/product/b15565669/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lactose-octaacetate-from-discovery-to-modern-applications
https://www.benchchem.com/product/b15565669/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lactose-octaacetate-from-discovery-to-modern-applications
https://www.researchgate.net/publication/263579185_Observations_on_the_Preparation_of_b-Lactose_Octaacetate
https://www.researchgate.net/publication/263579185_Observations_on_the_Preparation_of_b-Lactose_Octaacetate
https://www.researchgate.net/publication/263579185_Observations_on_the_Preparation_of_b-Lactose_Octaacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The synthesis of lactose octaacetate can be achieved through various methods, from

classical procedures using acetic anhydride and a catalyst to more modern, efficient

techniques.

Classical Synthesis: Acetylation with Acetic Anhydride
and Sodium Acetate
This method, based on the historical work in the field, remains a common laboratory

preparation.

Workflow for Classical Synthesis of Lactose Octaacetate
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Caption: Classical synthesis of lactose octaacetate.

Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add anhydrous sodium acetate (e.g., 0.5 equivalents relative to lactose).

Add acetic anhydride (e.g., 10 equivalents).

Heat the mixture to approximately 100-140°C with stirring.
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Slowly add lactose monohydrate (1 equivalent) in portions to control the exothermic reaction.

Continue heating and stirring for 1-2 hours after the addition is complete.

Work-up: Allow the reaction mixture to cool to room temperature.

Slowly pour the cooled mixture into a beaker of ice-water with vigorous stirring to precipitate

the lactose octaacetate.

Collect the crude product by vacuum filtration.

Wash the precipitate thoroughly with cold water to remove acetic acid and unreacted acetic

anhydride.

Purification: Recrystallize the crude product from hot ethanol.

Collect the purified crystals by filtration and dry them under vacuum.

Modern Synthesis: Microwave-Assisted Acetylation
This method offers a significant reduction in reaction time and often leads to higher yields.

Workflow for Microwave-Assisted Synthesis of Lactose Octaacetate
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Caption: Microwave-assisted synthesis of lactose octaacetate.
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Methodology:

Reaction Setup: In a microwave-safe reaction vessel, combine lactose monohydrate (e.g.,

10.0 g, 0.029 mol), acetic anhydride (e.g., 30 cm³, 0.27 mol), and anhydrous sodium acetate

(e.g., 3.0 g, 0.036 mol).[8]

Place the vessel in a microwave reactor and irradiate at a suitable power (e.g., 700 W) for a

short duration (e.g., 10-30 minutes).[8]

Work-up and Purification: After the reaction, pour the mixture into ice-water and stir.[8]

Allow the precipitate to form, then collect it by vacuum filtration.[8]

Wash the solid with distilled water.

Purify the product by recrystallization from 95% ethanol.[8]

Dry the final product in a vacuum oven.[8]

Applications in Research and Drug Development
Lactose octaacetate serves as a key building block in the synthesis of more complex

carbohydrate structures, including oligosaccharides and glycoconjugates, which are of

significant interest in drug development and glycobiology.

Signaling Pathway of Lactose Octaacetate in Synthetic Chemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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